4-((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 4-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one
• InChI: InChI=1S/C17H12FN3O3/c18-12-7-5-11(6-8-12)17-19-15(24-20-17)9-21-13-3-1-2-4-14(13)23-10-16(21)22/h1-8H,9-10H2
• InChI Key: AASAWMWOTLFQCH-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2O1)CC3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C17H12FN3O3
• Molecular Weight: 325.29 g/mol
• CAS No.: 1105197-89-4

Description

4-((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C17H12FN3O3 and its molecular weight is 325.299. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Research has explored the synthesis of various derivatives incorporating elements like fluorophenyl and oxadiazole, aiming to discover compounds with significant antimicrobial activities. For example, novel triazole derivatives have been synthesized for their potential antimicrobial properties, indicating a broader interest in structures similar to the one for their bioactivity (H. Bektaş et al., 2010).

Photo-luminescent Properties

• Derivatives containing the oxadiazole fluorophore have been synthesized and studied for their mesomorphic behavior and photo-luminescent properties. This suggests that compounds with the oxadiazole group and related structures could be valuable in materials science, particularly in the development of new mesogens with desirable optical properties (Jie Han et al., 2010).

Anticancer Evaluation

• Fluorinated benzothiazoles, including those with structural motifs similar to the query compound, have been synthesized and evaluated for their antitumor properties. These studies demonstrate the potential of such compounds in developing new anticancer drugs, highlighting the relevance of the fluorophenyl and oxadiazole components in medicinal chemistry (I. Hutchinson et al., 2001).

Chemotherapeutic Potential

• The incorporation of oxadiazole and related heterocyclic structures into compounds has been explored for chemotherapeutic applications, with some derivatives showing promise against various cancer cell lines. This indicates the potential utility of such structures in designing more effective cancer treatments (B. Ravinaik et al., 2021).